Cas no 919007-83-3 (7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919007-83-3
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 5362959
• Update Time: 2025-11-06

7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(3-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 7-[(3-chlorophenyl)methyl]-1,4-dihydro-1,3,9-trimethyl-
• 7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H17ClN6O2/c1-10-8-23-13-14(19-16(23)22(3)20-10)21(2)17(26)24(15(13)25)9-11-5-4-6-12(18)7-11/h4-7H,8-9H2,1-3H3
• InChI Key： ZMXXPEXKXZQVKY-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(C)C1=NC1=C2C(=O)N(CC2=CC=CC(Cl)=C2)C(=O)N1C

Additional information on 7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

CAS No. 919007-83-3: 7-(3-Chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione

The compound with CAS No. 919007-83-3 is a highly specialized organic molecule known as 7-(3-chlorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione. This compound belongs to the class of purine derivatives and exhibits a complex structure that combines a purine ring system with a triazine moiety. The presence of the chlorophenyl group and multiple methyl substituents contributes to its unique chemical properties and potential applications in various fields.

Recent studies have highlighted the importance of purine derivatives in drug discovery and development. The purine ring system is a fundamental structural component in many biologically active compounds due to its ability to interact with nucleic acids and proteins. In the case of CAS No. 919007-83-3 (7-(3-chlorophenyl)methyl...), researchers have focused on its potential as a lead compound for anti-cancer therapies. The triazine moiety within its structure has been shown to enhance the molecule's stability and bioavailability when administered in vivo.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the purine ring system through condensation reactions and the subsequent introduction of the triazine group via nucleophilic substitution. The incorporation of the chlorophenylmethyl group is achieved through Friedel-Crafts alkylation under controlled conditions to ensure high yields and purity.

In terms of pharmacological activity, CAS No. 919007-83-3 has demonstrated significant anti-proliferative effects against various cancer cell lines in vitro. Preclinical studies have revealed that this compound selectively inhibits the growth of tumor cells by targeting specific kinases involved in cell cycle regulation and apoptosis induction. These findings suggest that it could serve as a promising candidate for targeted cancer therapy.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of CAS No. 919007-83-3 with key therapeutic targets using molecular docking simulations. These studies have provided valuable insights into the molecular interactions responsible for its biological activity and guided further optimization efforts to improve its efficacy and reduce potential side effects.

The structural complexity of this compound also makes it an interesting subject for studying drug delivery systems. Its lipophilic nature allows for efficient encapsulation within lipid-based nanoparticles or polymeric micelles, enhancing its solubility and bioavailability when administered systemically.

In conclusion,CAS No. 919007-83-3 represents a cutting-edge example of how advanced organic synthesis techniques can be leveraged to design novel molecules with potential therapeutic applications. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its mechanism of action,CAS No. 919007-83-3 holds great promise as a future drug candidate in oncology.